N-(2-ethylphenyl)-N'-phenylthiourea
Overview
Description
N-(2-ethylphenyl)-N'-phenylthiourea, commonly known as EPTU, is a chemical compound that has been extensively studied for its biological and physiological effects. EPTU belongs to the class of thioureas, which are widely used in medicinal and agricultural applications.
Scientific Research Applications
EPTU has been extensively studied for its biological and physiological effects. It has been shown to have antifungal, antibacterial, and antitumor activities. EPTU has also been studied for its potential use as an antioxidant and anti-inflammatory agent.
Mechanism of Action
EPTU exerts its biological effects by inhibiting the activity of enzymes such as tyrosinase and peroxidase. It also interacts with DNA and RNA, leading to the inhibition of DNA replication and transcription. EPTU has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
EPTU has been shown to have several biochemical and physiological effects. It has been shown to decrease the levels of reactive oxygen species (ROS) and lipid peroxidation, indicating its antioxidant activity. EPTU has also been shown to decrease the levels of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).
Advantages and Limitations for Lab Experiments
EPTU has several advantages for lab experiments. It is readily available and inexpensive. It has also been extensively studied, and its mechanism of action is well understood. However, EPTU has some limitations for lab experiments. It has low solubility in water, which can limit its use in aqueous solutions. EPTU also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for the study of EPTU. One potential area of research is the development of EPTU derivatives with improved solubility and pharmacokinetic properties. Another potential area of research is the study of EPTU in combination with other drugs for the treatment of cancer and other diseases. Additionally, the potential use of EPTU as an antioxidant and anti-inflammatory agent warrants further investigation.
Conclusion:
In conclusion, EPTU is a chemical compound that has been extensively studied for its biological and physiological effects. It has been shown to have antifungal, antibacterial, and antitumor activities. EPTU exerts its effects by inhibiting the activity of enzymes and interacting with DNA and RNA. EPTU has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of EPTU, including the development of EPTU derivatives and the study of EPTU in combination with other drugs.
Synthesis Methods
EPTU can be synthesized by reacting 2-ethylphenylamine with phenylisothiocyanate in the presence of a base such as sodium hydroxide. The reaction yields EPTU as a white crystalline solid with a melting point of 182-184°C.
properties
IUPAC Name |
1-(2-ethylphenyl)-3-phenylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2S/c1-2-12-8-6-7-11-14(12)17-15(18)16-13-9-4-3-5-10-13/h3-11H,2H2,1H3,(H2,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHYSWXMNCXPMNO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1NC(=S)NC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10358185 |
Source
|
| Record name | 1-(2-ethylphenyl)-3-phenylthiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10358185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Ethylphenyl)-3-phenylthiourea | |
CAS RN |
4500-59-8, 460090-53-3 |
Source
|
| Record name | N-(2-Ethylphenyl)-N′-phenylthiourea | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4500-59-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC191414 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=191414 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(2-ethylphenyl)-3-phenylthiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10358185 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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